Cas no 38008-37-6 (2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide)

2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide is a specialized organic compound featuring a chloroacetamide core linked to a substituted diphenyl ether moiety. Its molecular structure, incorporating both ethoxy and phenoxy functional groups, makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of agrochemicals and pharmaceuticals. The compound exhibits reactivity at the chloroacetamide site, enabling further functionalization, while the ethoxyphenoxy group contributes to enhanced solubility and stability. Its precise synthesis and high purity make it suitable for research applications requiring controlled reactivity and structural specificity. This compound is primarily utilized in exploratory studies for bioactive molecule development.
2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide structure
38008-37-6 structure
Product Name:2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide
CAS No:38008-37-6
MF:C16H16ClNO3
MW:305.756143569946
CID:313650
PubChem ID:2546251
Update Time:2025-06-07

2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,2-chloro-N-[4-(4-ethoxyphenoxy)phenyl]-
    • 2-CHLORO-N-[4-(4-ETHOXYPHENOXY)PHENYL]ACETAMIDE
    • 4'-Ethoxy-4-chloroacetamido-diphenylether
    • Z57040508
    • 2-Chloro-N-(4-(4-ethoxyphenoxy)phenyl)acetamide
    • CS-0000246
    • 38008-37-6
    • AKOS001087103
    • EN300-10950
    • p-(Chloroacetamido)phenyl p-ethoxyphenyl ether
    • 2-Chloro-N-[4-(4-ethoxyphenoxy)phenyl]-acetamide
    • DTXSID40368919
    • 2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide
    • MDL: MFCD06362479
    • Inchi: 1S/C16H16ClNO3/c1-2-20-13-7-9-15(10-8-13)21-14-5-3-12(4-6-14)18-16(19)11-17/h3-10H,2,11H2,1H3,(H,18,19)
    • InChI Key: GHBPTAMJWPTNFZ-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=CC(=CC=1)OC1C=CC(=CC=1)OCC)=O

Computed Properties

  • Exact Mass: 305.08200
  • Monoisotopic Mass: 305.081871
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 47.6

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 481.7±40.0 °C at 760 mmHg
  • Flash Point: 245.1±27.3 °C
  • Refractive Index: 1.593
  • PSA: 47.56000
  • LogP: 4.12790
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide Security Information

2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-N-4-(4-Ethoxyphenoxy)PhenylAcetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C615120-50mg
2-Chloro-N-[4-(4-Ethoxyphenoxy)Phenyl]Acetamide
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$ 50.00 2022-06-02
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Enamine
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Enamine
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Enamine
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